3-[4-(trifluoromethyl)piperidin-1-yl]cyclobutan-1-amine dihydrochloride, Mixture of diastereomers
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Overview
Description
3-[4-(trifluoromethyl)piperidin-1-yl]cyclobutan-1-amine dihydrochloride, mixture of diastereomers, is a chemical compound with the molecular formula C10H17F3N2. It is a mixture of diastereomers, meaning it contains two or more stereoisomers that are not mirror images of each other
Preparation Methods
Synthetic Routes and Reaction Conditions: The compound can be synthesized through various synthetic routes, including the following:
Nucleophilic Substitution: One common method involves the nucleophilic substitution of a suitable precursor with a trifluoromethyl group.
Reduction: Another method involves the reduction of a precursor containing a suitable functional group to form the desired compound.
Industrial Production Methods: Industrial production of this compound typically involves large-scale chemical synthesis using reactors and controlled reaction conditions to ensure purity and yield. The process may include steps such as purification, crystallization, and quality control to obtain the final product.
Chemical Reactions Analysis
Types of Reactions: This compound can undergo various types of chemical reactions, including:
Oxidation: Oxidation reactions can be used to introduce functional groups or modify existing ones.
Reduction: Reduction reactions can be employed to reduce specific functional groups.
Substitution: Substitution reactions can be used to replace one functional group with another.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: Common reagents include halides and nucleophiles.
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce carboxylic acids or ketones, while reduction reactions may yield alcohols or amines.
Scientific Research Applications
This compound has various applications in scientific research, including:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: It may serve as a tool for studying biological processes or as a potential therapeutic agent.
Industry: It can be used in the production of specialty chemicals or materials.
Mechanism of Action
The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets and pathways. For example, it may bind to receptors or enzymes, leading to changes in cellular processes. The exact mechanism of action would depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
This compound can be compared with other similar compounds, such as:
4-(trifluoromethyl)piperidine: A related compound with a similar structure but lacking the cyclobutan-1-amine group.
3-(piperidin-1-yl)cyclobutan-1-amine: A compound with a similar cyclobutan-1-amine group but without the trifluoromethyl group.
Uniqueness: The uniqueness of 3-[4-(trifluoromethyl)piperidin-1-yl]cyclobutan-1-amine dihydrochloride lies in its combination of the trifluoromethyl group and the cyclobutan-1-amine group, which can impart distinct chemical and biological properties compared to similar compounds.
Properties
CAS No. |
2639442-17-2 |
---|---|
Molecular Formula |
C10H19Cl2F3N2 |
Molecular Weight |
295.2 |
Purity |
95 |
Origin of Product |
United States |
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